Cas no 951577-08-5 (3-(2H-1,3-benzodioxol-5-yl)-5-1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-5-1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole
• CAS No: 951577-08-5
• MF: C₁₈H₁₂ClN₅O₃
• MW: 381.772582054138
• CID: 5431998
• Update Time: 2025-07-14

3-(2H-1,3-benzodioxol-5-yl)-5-1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzodioxol-5-yl)-5-[1-(3-chlorophenyl)-5-methyltriazol-4-yl]-1,2,4-oxadiazole
• 3-(2H-1,3-benzodioxol-5-yl)-5-1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole

• Inchi： 1S/C18H12ClN5O3/c1-10-16(21-23-24(10)13-4-2-3-12(19)8-13)18-20-17(22-27-18)11-5-6-14-15(7-11)26-9-25-14/h2-8H,9H2,1H3
• InChI Key： YUUAYWCSSKFHSS-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C)N(C3=CC=CC(Cl)=C3)N=N2)=NC(C2=CC=C3OCOC3=C2)=N1

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-5-1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole

Introduction to Compound CAS No. 951577-08-5: 3-(2H-1,3-Benzodioxol-5-yl)-5-[1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-Oxadiazole

The compound 3-(2H-1,3-benzodioxol-5-yl)-5-[1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-Oxadiazole, identified by the CAS number 951577-08-5, represents a significant advancement in the field of heterocyclic chemistry. This molecule is a derivative of the oxadiazole family and incorporates a benzodioxole moiety along with a triazole ring system. The integration of these structural elements contributes to its unique chemical properties and potential applications in various fields such as pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery due to their ability to modulate biological targets effectively. The presence of the benzodioxole group in this compound introduces additional electronic and steric effects, which can enhance its bioavailability and selectivity. Furthermore, the triazole ring system is known for its stability and ability to form hydrogen bonds, making it a valuable component in designing bioactive molecules.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies such as Suzuki coupling and click chemistry to assemble the complex structure efficiently. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product.

One of the most promising applications of this compound lies in its potential as an agrochemical agent. Preliminary studies have demonstrated its effectiveness as a fungicide against several plant pathogens. The incorporation of the 3-chlorophenyl group enhances its lipophilicity, which is crucial for penetrating plant tissues and targeting fungal cells selectively.

In addition to its agricultural applications, this compound has shown potential in therapeutic drug development. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a candidate for anti-inflammatory agents. Recent research has focused on optimizing its pharmacokinetic properties to improve its efficacy and reduce adverse effects.

The structural versatility of this compound also makes it a valuable tool in materials science. Its aromatic heterocyclic framework can be exploited for designing advanced materials such as organic semiconductors and sensors. The integration of functional groups like the benzodioxole moiety allows for fine-tuning of electronic properties, which is essential for achieving desired material characteristics.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its production. These efforts align with global initiatives aimed at promoting eco-friendly chemical practices.

In conclusion, the compound CAS No. 951577-08-5 represents a cutting-edge development in heterocyclic chemistry with diverse applications across multiple disciplines. Its unique structure and promising biological activities make it a subject of intense research interest. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to make significant contributions to both academic research and industrial applications.